N-(4-bromophenyl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[(3-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H13BrN6OS/c19-13-3-5-14(6-4-13)21-16(26)11-27-17-8-7-15-22-23-18(25(15)24-17)12-2-1-9-20-10-12/h1-10H,11H2,(H,21,26)
• InChI Key: WHDBEAKHJCPMLP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C18H13BrN6OS
• Molecular Weight: 441.3 g/mol

Description

N-(4-bromophenyl)-2-((3-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H13BrN6OS and its molecular weight is 441.31. The purity is usually 95%.
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Scientific Research Applications

• Antiasthma Agents : Triazolo[1,5-c]pyrimidines, a class of compounds similar to the chemical , have been found to exhibit activity as mediator release inhibitors, potentially useful in antiasthma applications. These compounds were synthesized using a series of chemical reactions, with some variants demonstrating significant activity and selected for further pharmacological study (Medwid et al., 1990).

• Insecticidal Properties : A study explored the synthesis of various heterocycles, including triazolo[1,5-c]pyridines, for potential use as insecticides against the cotton leafworm. This research indicates the potential application of such compounds in agriculture and pest control (Fadda et al., 2017).

• Antimicrobial Activity : Research into novel sulphonamide derivatives, including those with a structure similar to the compound , demonstrated good antimicrobial activity. This suggests potential applications in the development of new antimicrobial agents (Fahim & Ismael, 2019).

• Cancer Research : Modifications of a related compound, N-(6-(2-methoxy-3-(4-fluorophenylsulfonamido)pyridin-5-yl)-[1,2,4]triazolo[1,5-a]pyridin-2-yl)acetamide, have shown potential as anticancer agents. These modifications aimed to reduce toxicity and retain antiproliferative activity, demonstrating the relevance of such compounds in cancer research (Wang et al., 2015).

• Synthesis of Biologically Important Compounds : The synthesis of 1,2,4-triazolo[1,5-a]pyridines has been studied for its importance in biology and medicine. Novel methodologies for constructing these compounds underscore their significance in various biological applications (Zheng et al., 2014).